Cas no 1269291-03-3 (1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole)

1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole structure
1269291-03-3 structure
Product Name:1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole
CAS No:1269291-03-3
MF:C10H6F4N2
MW:230.161655902863
MDL:MFCD20275402
CID:1089280
PubChem ID:21105044
Update Time:2025-04-20

1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole
    • 1-(4-fluorophenyl)-5-(trifluoromethyl)pyrazole
    • 1269291-03-3
    • DS-6694
    • O10289
    • AMY29146
    • 1H-Pyrazole, 1-(4-fluorophenyl)-5-(trifluoromethyl)-
    • DTXSID70610796
    • AKOS022172636
    • SYXLFFHIEPALJQ-UHFFFAOYSA-N
    • SCHEMBL4882306
    • MFCD20275402
    • MDL: MFCD20275402
    • Inchi: 1S/C10H6F4N2/c11-7-1-3-8(4-2-7)16-9(5-6-15-16)10(12,13)14/h1-6H
    • InChI Key: SYXLFFHIEPALJQ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=NN1C1C=CC(=CC=1)F)(F)F

Computed Properties

  • Exact Mass: 230.04671085g/mol
  • Monoisotopic Mass: 230.04671085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.8Ų

1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole Pricemore >>

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